Cas no 851412-70-9 (2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(4-fluorophenyl)methylacetamide)

• Product Name: 2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(4-fluorophenyl)methylacetamide
• CAS No: 851412-70-9
• MF: C₂₆H₂₅FN₂OS
• MW: 432.552908658981
• CID: 6020862
• PubChem ID: 4093793
• Update Time: 2025-06-25

2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(4-fluorophenyl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(4-fluorophenyl)methylacetamide
• 2-({1-[(2,5-dimethylphenyl)methyl]-1H-indol-3-yl}sulfanyl)-N-[(4-fluorophenyl)methyl]acetamide
• 2-((1-(2,5-dimethylbenzyl)-1H-indol-3-yl)thio)-N-(4-fluorobenzyl)acetamide
• F0616-0301
• 851412-70-9
• AKOS024587829
• 2-[1-[(2,5-dimethylphenyl)methyl]indol-3-yl]sulfanyl-N-[(4-fluorophenyl)methyl]acetamide

• Inchi： 1S/C26H25FN2OS/c1-18-7-8-19(2)21(13-18)15-29-16-25(23-5-3-4-6-24(23)29)31-17-26(30)28-14-20-9-11-22(27)12-10-20/h3-13,16H,14-15,17H2,1-2H3,(H,28,30)
• InChI Key： WKVYUHITSPJYTJ-UHFFFAOYSA-N
• SMILES： S(CC(NCC1C=CC(=CC=1)F)=O)C1=CN(C2C=CC=CC=21)CC1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 432.16716276g/mol
• Monoisotopic Mass: 432.16716276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 59.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(4-fluorophenyl)methylacetamide

Professional Introduction to Compound with CAS No. 851412-70-9 and Product Name: 2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(4-fluorophenyl)methylacetamide

Compound with the CAS number 851412-70-9 and the product name 2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(4-fluorophenyl)methylacetamide represents a significant advancement in the field of chemical and biomedical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in pharmaceutical development and drug discovery. The molecular framework of this compound incorporates several key functional groups, including a sulfanyl group linked to a bulky indole moiety, which is further connected to a fluoro-substituted benzene ring. Such structural features make it a promising candidate for further investigation in various therapeutic areas.

The synthesis and characterization of this compound have been meticulously studied to ensure its purity and stability, which are critical factors for its application in biochemical assays and clinical trials. The presence of the 2,5-dimethylphenyl group in the molecular structure contributes to the compound's lipophilicity, enhancing its solubility in organic solvents and potentially improving its bioavailability when administered orally or through other routes. Additionally, the 4-fluorophenyl moiety introduces a fluorine atom, which is known to modulate the pharmacokinetic properties of many pharmaceutical agents by affecting metabolic pathways and binding affinities.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of this compound with greater accuracy. Molecular docking studies have suggested that it may interact with various biological targets, including enzymes and receptors involved in inflammatory pathways. The sulfanyl group, in particular, has been identified as a key pharmacophore that can disrupt protein-protein interactions relevant to diseases such as cancer and autoimmune disorders. This insight aligns with the growing interest in designing molecules that can modulate sulfonamide-based interactions, which are known for their therapeutic efficacy.

In vitro studies have begun to explore the potential of this compound as an anti-inflammatory agent. Initial results indicate that it may inhibit the activity of key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in the production of pro-inflammatory mediators. The indole scaffold is particularly noteworthy, as it has been extensively studied for its anti-inflammatory properties in various natural products and drug candidates. By incorporating this scaffold into a more complex molecule like 2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(4-fluorophenyl)methylacetamide, researchers aim to enhance its bioactivity while maintaining selectivity against off-target effects.

The role of fluorine substitution in pharmaceuticals cannot be overstated. The introduction of a fluorine atom at the 4-position of the phenyl ring can significantly alter the electronic properties of the molecule, leading to improved binding affinity and metabolic stability. This modification is particularly relevant in the context of drug development, where small changes in molecular structure can lead to substantial improvements in therapeutic efficacy. Several recent publications have highlighted the importance of fluorinated aromatic compounds in treating neurological disorders, cancer, and infectious diseases, making this compound a valuable addition to ongoing research efforts.

Furthermore, the synthesis of this compound involves multi-step organic reactions that showcase the expertise of modern synthetic chemists. The use of advanced catalytic systems and palladium-mediated cross-coupling reactions has allowed for the efficient construction of its complex framework. These synthetic strategies not only demonstrate the versatility of current chemical methodologies but also provide insights into how similar molecules can be designed for future applications. The optimization of reaction conditions has been crucial in achieving high yields and purity levels, ensuring that subsequent biological evaluations are performed on high-quality material.

The potential applications of this compound extend beyond anti-inflammatory therapy. Preliminary data suggest that it may also exhibit antimicrobial properties, making it a candidate for developing novel antibiotics or antifungal agents. The indole-sulfanyl core structure is known to disrupt bacterial cell wall synthesis and inhibit viral replication, offering a dual-action mechanism that could be particularly effective against multidrug-resistant pathogens. As antibiotic resistance continues to pose a significant global health challenge, compounds like this one hold promise for addressing this issue through innovative chemical design.

In conclusion, 2-({1-(2,5-dimethylphenyl)methyl-1H-indol-3-yl}sulfanyl)-N-(4-fluorophenyl)methylacetamide represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique molecular features make it a versatile tool for investigating biological pathways relevant to inflammation, infection, and potentially other diseases. As research progresses, further exploration of its pharmacological profile will be essential to unlock its full potential in medical applications. The combination of computational modeling, synthetic chemistry expertise, and rigorous biological testing underscores the interdisciplinary nature of modern drug discovery and highlights the importance of compounds like this one in advancing human health.